Cas no 2943-19-3 (Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester)

Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester structure
2943-19-3 structure
Product Name:Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
CAS No:2943-19-3
MF:C11H16O2S2
MW:244.373540878296
CID:279100
PubChem ID:334893
Update Time:2025-04-19

Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioicacid, 4-methyl-, S-(1,1-dimethylethyl) ester
    • 1-tert-butylsulfanylsulfonyl-4-methylbenzene
    • 4-(t-Butylthio)tosylate
    • AC1L7GCB
    • AG-E-95854
    • CTK4G3292
    • NCI60_003034
    • NSC342017
    • S-(tert-Butyl) 4-methylbenzenesulfonothioate
    • S-t-butyl 4-methylbenzenesulfonothioate
    • toluene-4-thiosulfonic acid S-tert-butyl ester
    • UNII-D38O9IQK3G
    • P-TOLUENESULFONIC ACID, THIO-, S-TERT-BUTYL ESTER
    • NSC-342017
    • SCHEMBL16940169
    • DTXSID80183643
    • 1-tert-butylsulfanylsulfonyl-4-methyl-benzene
    • D38O9IQK3G
    • NSC 342017
    • CHEMBL1975915
    • 2943-19-3
    • TERT-BUTYL TOSYL SULFIDE
    • S-tert-Butyl p-toluenethiosulfonate
    • Inchi: 1S/C11H16O2S2/c1-9-5-7-10(8-6-9)15(12,13)14-11(2,3)4/h5-8H,1-4H3
    • InChI Key: DWUPUYSPVAQOBQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SC(C)(C)C

Computed Properties

  • Exact Mass: 244.05928
  • Monoisotopic Mass: 244.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.158
  • Boiling Point: 353.1°Cat760mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.545
  • PSA: 34.14
  • LogP: 4.29620
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